Cas no 191354-44-6 ((S)-3-Acetoxy-4-bromobutanoic acid)

(S)-3-Acetoxy-4-bromobutanoic acid structure
191354-44-6 structure
Product Name:(S)-3-Acetoxy-4-bromobutanoic acid
CAS No:191354-44-6
MF:C6H9BrO4
MW:225.037261724472
CID:137513
PubChem ID:2733880
Update Time:2025-04-19

(S)-3-Acetoxy-4-bromobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Acetoxy-4-bromobutanoic acid
    • (S)-3-ACETOXY-4-BROMOBUTYRIC ACID
    • Butanoic acid, 3-(acetyloxy)-4-bromo-, (3S)-
    • BUTANOIC ACID, 3-(ACETYLOXY)-4-BROMO-, (S)
    • (3S)-3-acetyloxy-4-bromobutanoic acid
    • (R)-3-Acetoxy-4-bromobutanoic acid
    • BUTANOIC ACID,3-(ACETYLOXY)-4-BROMO-, (3S)-
    • (3S)-3-(ACETYLOXY)-4-BROMOBUTANOIC ACID
    • SCHEMBL4928056
    • 191354-44-6
    • RYWNWBFHMUEPNO-YFKPBYRVSA-N
    • 949899-86-9
    • Inchi： 1S/C6H9BrO4/c1-4(8)11-5(3-7)2-6(9)10/h5H,2-3H2,1H3,(H,9,10)/t5-/m0/s1
    • InChI Key： RYWNWBFHMUEPNO-YFKPBYRVSA-N
    • SMILES： BrC[C@H](CC(=O)O)OC(C)=O

Computed Properties

  • Exact Mass: 223.96800
  • Monoisotopic Mass: 223.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.616
  • Boiling Point: 332.8 °C at 760 mmHg
  • Flash Point: 155.1 °C
  • PSA: 63.60000
  • LogP: 0.78770

(S)-3-Acetoxy-4-bromobutanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-3-Acetoxy-4-bromobutanoic acid Pricemore >>

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